Cas no 663157-43-5 (Benzenemethanamine, N-methyl-N-[3-(4-methylphenyl)-2-propynyl]-)

• Product Name: Benzenemethanamine, N-methyl-N-[3-(4-methylphenyl)-2-propynyl]-
• CAS No: 663157-43-5
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 1707120
• Update Time: 2024-08-31

Benzenemethanamine, N-methyl-N-[3-(4-methylphenyl)-2-propynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methyl-N-[3-(4-methylphenyl)-2-propynyl]-
• Benzenemethanamine, N-methyl-N-[3-(4-methylphenyl)-2-propyn-1-yl]-

• Inchi： 1S/C18H19N/c1-16-10-12-17(13-11-16)9-6-14-19(2)15-18-7-4-3-5-8-18/h3-5,7-8,10-13H,14-15H2,1-2H3
• InChI Key： ALSGTVNKJATZEE-UHFFFAOYSA-N
• SMILES： C1(CN(C)CC#CC2=CC=C(C)C=C2)=CC=CC=C1

Computed Properties

• Exact Mass: 249.15187

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 357.8±35.0 °C(Predicted)
• PSA: 3.24
• pka: 6.16±0.50(Predicted)